Cas no 128217-53-8 (5-(Phenylmethoxy)-2-pentenoic Acid Ethyl Ester)

128217-53-8 structure
Product name:5-(Phenylmethoxy)-2-pentenoic Acid Ethyl Ester
5-(Phenylmethoxy)-2-pentenoic Acid Ethyl Ester Chemical and Physical Properties
Names and Identifiers
-
- 5-(Phenylmethoxy)-2-pentenoic Acid Ethyl Ester
- 5-(Phenylmethoxy)-2-
- methyl 5-phenylmethoxypent-2-enoate
- Methyl 5-(benzyloxy)pent-2-enoate
- 128217-53-8
- AKOS030241057
- DTXSID80767745
-
- Inchi: InChI=1S/C13H16O3/c1-15-13(14)9-5-6-10-16-11-12-7-3-2-4-8-12/h2-5,7-9H,6,10-11H2,1H3
- InChI Key: RVALDTQCCVGPIC-UHFFFAOYSA-N
- SMILES: COC(=O)C=CCCOCC1=CC=CC=C1
Computed Properties
- Exact Mass: 220.109944368g/mol
- Monoisotopic Mass: 220.109944368g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 7
- Complexity: 217
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 2.2
- Topological Polar Surface Area: 35.5Ų
5-(Phenylmethoxy)-2-pentenoic Acid Ethyl Ester Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
TRC | P335885-250mg |
5-(Phenylmethoxy)-2-pentenoic Acid Ethyl Ester |
128217-53-8 | 250mg |
$1860.00 | 2023-05-17 | ||
TRC | P335885-25mg |
5-(Phenylmethoxy)-2-pentenoic Acid Ethyl Ester |
128217-53-8 | 25mg |
$236.00 | 2023-05-17 |
5-(Phenylmethoxy)-2-pentenoic Acid Ethyl Ester Related Literature
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Jacek Lipkowski Phys. Chem. Chem. Phys., 2010,12, 13874-13887
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Yunxiang He,Lorna Hodgson,Paul Verkade Chem. Sci., 2020,11, 8394-8408
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Palak Garg,Deepak Dange,Cameron Jones Dalton Trans., 2021,50, 9118-9122
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Panpan Su,Yash Boyjoo,Shiyang Bai J. Mater. Chem. A, 2019,7, 19415-19422
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5. Book reviews
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